Ranitidine-d6 Hydrochloride

• IUPAC Name: (E)-1-N'-[2-[[5-[[bis(trideuteriomethyl)amino]methyl]furan-2-yl]methylsulfanyl]ethyl]-1-N-methyl-2-nitroethene-1,1-diamine;hydrochloride
• InChI: InChI=1S/C13H22N4O3S.ClH/c1-14-13(9-17(18)19)15-6-7-21-10-12-5-4-11(20-12)8-16(2)3;/h4-5,9,14-15H,6-8,10H2,1-3H3;1H/b13-9+;/i2D3,3D3
• InChI Key: GGWBHVILAJZWKJ-DICWLCDHSA-N
• Canonical SMILES: CNC(=C[N+](=O)[O-])NCCSCC1=CC=C(O1)CN(C)C.Cl
• Isomeric SMILES: [2H]C([2H])([2H])N(CC1=CC=C(O1)CSCCN/C(=C/[N+](=O)[O-])/NC)C([2H])([2H])[2H].Cl
• Molecular Formula: C13H23ClN4O3S
• Molecular Weight: 356.90 g/mol

Description

Ranitidine-d6 (hydrochloride) is a deuterated form of ranitidine hydrochloride, which is a histamine H2 receptor antagonist. This compound is primarily used as an internal standard for the quantification of ranitidine in various analytical applications, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). The deuterium labeling in ranitidine-d6 (hydrochloride) enhances its stability and allows for more accurate quantification in scientific research .

Scientific Research Applications

Ranitidine-d6 (hydrochloride) has a wide range of scientific research applications, including:

Chemistry: Used as an internal standard in analytical chemistry for the quantification of ranitidine in various samples using GC-MS and LC-MS techniques.

Biology: Employed in pharmacokinetic studies to track the metabolism and distribution of ranitidine in biological systems.

Medicine: Utilized in clinical research to study the efficacy and safety of ranitidine-based therapies for conditions such as ulcers, gastroesophageal reflux disease (GERD), and Zollinger-Ellison syndrome.

Industry: Applied in the pharmaceutical industry for quality control and assurance of ranitidine-containing products

Mechanism of Action

Ranitidine-d6 (hydrochloride) exerts its effects by competitively inhibiting the action of histamine at the histamine H2 receptors found in gastric parietal cells. This inhibition leads to a decrease in gastric acid secretion, gastric volume, and hydrogen ion concentration. The molecular targets involved in this mechanism include the histamine H2 receptors, which are responsible for mediating the effects of histamine on gastric acid secretion .

Safety and Hazards

Ranitidine Hydrochloride may cause skin irritation, serious eye irritation, allergy or asthma symptoms or breathing difficulties if inhaled, and respiratory irritation. It is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye.

Biochemical Analysis

Biochemical Properties

Ranitidine-d6 Hydrochloride, like its non-deuterated form, interacts with histamine H2 receptors. These receptors are proteins that play a crucial role in gastric acid regulation. By binding to these receptors, this compound inhibits the action of histamine, reducing the production of stomach acid .

Cellular Effects

This compound impacts various cellular processes by influencing cell signaling pathways related to gastric acid production. By antagonizing the histamine H2 receptors, it reduces the activation of adenylate cyclase, leading to decreased levels of cyclic AMP. This results in reduced activation of proton pumps, thereby decreasing gastric acid secretion .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding to histamine H2 receptors. This binding inhibits the action of histamine, a molecule that normally stimulates gastric acid production. The inhibition of histamine prevents the activation of adenylate cyclase and the subsequent production of cyclic AMP, a key molecule in the signal transduction pathway that leads to acid secretion .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ranitidine-d6 (hydrochloride) involves the incorporation of deuterium atoms into the molecular structure of ranitidine. One common method is the hydrogen-deuterium exchange reaction, where hydrogen atoms in the ranitidine molecule are replaced with deuterium atoms using deuterated reagents under specific reaction conditions. This process typically involves the use of deuterated solvents and catalysts to facilitate the exchange reaction .

Industrial Production Methods

Industrial production of ranitidine-d6 (hydrochloride) follows similar synthetic routes but on a larger scale. The process involves the use of high-purity deuterated reagents and advanced reaction techniques to ensure the incorporation of deuterium atoms into the ranitidine molecule. The final product is then purified using techniques such as crystallization and chromatography to achieve the desired purity and isotopic labeling .

Chemical Reactions Analysis

Types of Reactions

Ranitidine-d6 (hydrochloride) undergoes various chemical reactions, including:

Oxidation: Ranitidine-d6 (hydrochloride) can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding sulfoxides and sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to convert nitro groups to amines.

Substitution: Nucleophilic substitution reactions can occur at the furan ring or the thioether linkage, leading to the formation of various substituted derivatives

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, mild to moderate temperatures.

Substitution: Nucleophiles such as halides, amines, or thiols, often under reflux conditions

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Amines.

Substitution: Substituted derivatives at the furan ring or thioether linkage

Comparison with Similar Compounds

Similar Compounds

Cimetidine: Another histamine H2 receptor antagonist used to treat similar conditions as ranitidine.

Famotidine: A more potent histamine H2 receptor antagonist with a longer duration of action compared to ranitidine.

Nizatidine: Similar to ranitidine, used for the treatment of ulcers and GERD.

Uniqueness of Ranitidine-d6 (hydrochloride)

Ranitidine-d6 (hydrochloride) is unique due to its deuterium labeling, which provides enhanced stability and allows for more accurate quantification in analytical applications. This isotopic labeling makes it particularly valuable as an internal standard in mass spectrometry-based analyses, where precise quantification is essential .